Cas no 1197981-12-6 (11-Acetoxyundecyltrimethoxysilane)

• Product Name: 11-Acetoxyundecyltrimethoxysilane
• CAS No: 1197981-12-6
• MF: C₁₆H₃₄O₅Si
• MW: 334.523666858673
• MDL: MFCD13181917
• CID: 5231076
• PubChem ID: 89499737
• Update Time: 2026-03-07

11-Acetoxyundecyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• 11-Acetoxyundecyltrimethoxysilane
• 11-Acetateundecyltrimethoxysilane >=95%
• 11-Acetateundecyltrimethoxysilane
• 11-(Trimethoxysilyl)undecyl acetate
• SCHEMBL14860638
• 1197981-12-6
• MFCD13181917
• 11-trimethoxysilylundecyl acetate

• MDL： MFCD13181917
• Inchi： 1S/C16H34O5Si/c1-16(17)21-14-12-10-8-6-5-7-9-11-13-15-22(18-2,19-3)20-4/h5-15H2,1-4H3
• InChI Key： ORIHNABGMOPDJW-UHFFFAOYSA-N
• SMILES： [Si](CCCCCCCCCCCOC(C)=O)(OC)(OC)OC

Computed Properties

• Exact Mass: 334.21755072g/mol
• Monoisotopic Mass: 334.21755072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54

11-Acetoxyundecyltrimethoxysilane Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on 11-Acetoxyundecyltrimethoxysilane

Introduction to 11-Acetoxyundecyltrimethoxysilane (CAS No. 1197981-12-6)

11-Acetoxyundecyltrimethoxysilane (CAS No. 1197981-12-6) is a specialized organosilicon compound that has garnered significant attention in the fields of materials science and chemical engineering. This compound, characterized by its unique structure, combines the properties of silanes with those of acetylated alcohols, making it a versatile material for various applications. The silane portion of the molecule provides excellent compatibility with inorganic surfaces, while the acetoxy group imparts specific functional properties, such as reactivity and stability under certain conditions.

The chemical structure of 11-Acetoxyundecyltrimethoxysilane consists of a trimethoxysilyl group attached to an undecyl chain with an acetoxy substituent at the 11th position. This configuration allows for controlled reactivity and selectivity in reactions, which is crucial for its use in advanced materials and coatings. Recent studies have highlighted its potential in enhancing the adhesion properties of composite materials, particularly in high-performance polymers and ceramics.

One of the most promising applications of CAS No. 1197981-12-6 is in the development of advanced coatings for corrosion protection. Researchers have demonstrated that this compound can form robust siloxane networks when exposed to moisture, effectively sealing porous surfaces and preventing the penetration of corrosive agents. This property has significant implications for industries such as aerospace, where durable and lightweight materials are critical.

In addition to its role in corrosion prevention, 11-Acetoxyundecyltrimethoxysilane has shown potential in biomedical applications. Its ability to modify surface properties without compromising biocompatibility makes it a candidate for use in drug delivery systems and medical implants. Recent experiments have explored its use as a bioactive coating that promotes cell adhesion while resisting bacterial colonization.

The synthesis of CAS No. 1197986-45-3 involves a multi-step process that ensures high purity and consistency. The reaction typically begins with the hydrolysis of a chlorosilane precursor, followed by controlled substitution reactions to introduce the acetoxy group at the desired position on the undecyl chain. This precise synthesis method ensures that the final product retains its unique chemical properties and functionality.

From an environmental standpoint, CAS No. 400555-34-3 has been shown to degrade under specific conditions, reducing its environmental footprint compared to traditional silane coupling agents. This characteristic aligns with growing industry trends toward sustainable materials and green chemistry practices.

In conclusion, CAS No. 400555-34-3, or 400555-34-3, represents a cutting-edge material with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key component in next-generation materials science.